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Compound of Interest

Compound Name: 3-Bromo-5-methylaniline

Cat. No.: B1274160

An In-depth Technical Guide to 3-Bromo-5-methylaniline

This guide provides comprehensive technical information on 3-Bromo-5-methylaniline, a key
intermediate in the pharmaceutical and chemical industries. The document details its chemical

properties, experimental protocols for its synthesis, and its applications in research and drug
development.

Core Compound Data

3-Bromo-5-methylaniline is an aromatic amine with a bromine and a methyl group
substituent. Its chemical properties are summarized in the table below.
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Identifier Value Source

Molecular Formula C7HsBrN [1112][3]

Molecular Weight 186.05 g/mol [1]

IUPAC Name 3-bromo-5-methylaniline [11[3]

CAS Number 74586-53-1 [1][2]
3-Bromo-5-

Synonyms methylbenzenamine, 5-bromo-  [1][2]
m-toluidine

White to cream or purple to
Appearance _ [3]
purple-brown solid

Solubility Slightly soluble in water [2][4]

Experimental Protocols
Synthesis of 3-Bromo-5-methylaniline from 3-Bromo-5-
hitrotoluene

A common method for the synthesis of 3-Bromo-5-methylaniline involves the reduction of 3-
bromo-5-nitrotoluene.[4]

Materials:

e 3-bromo-5-nitrotoluene
e Dioxane

o Water

e Zinc powder

e Ammonium chloride

» Ethyl acetate
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e Anhydrous sodium sulfate
Procedure:

o Dissolve 3-bromo-5-nitrotoluene (5 g, 23.1 mmol) in a 3:1 mixture of dioxane and water (40
mL).

 To this solution, add zinc powder (15 g, 231 mmol) and ammonium chloride (12.3 g, 231
mmol) sequentially.

« Stir the reaction mixture at room temperature for 4 hours.

o Upon completion of the reaction, dilute the mixture with water.

» Extract the product with ethyl acetate.

» Dry the organic layer over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure to yield 3-bromo-5-methylaniline.

This procedure has been reported to yield the product as a brown solid with a high yield (93%).
[4]

Applications in Research and Drug Development

3-Bromo-5-methylaniline and its derivatives are valuable building blocks in organic synthesis,
particularly for the development of new pharmaceutical agents. Its structural features allow for
further chemical modifications, making it a versatile intermediate.[2][5][6] It is utilized in the
synthesis of various biologically active compounds, which are investigated for the treatment of
a range of conditions, including neurological disorders.[5]

Workflow and Pathway Visualizations

The following diagram illustrates the experimental workflow for the synthesis of 3-Bromo-5-
methylaniline.
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Caption: Synthesis workflow of 3-Bromo-5-methylaniline.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1274160?utm_src=pdf-body-img
https://www.benchchem.com/product/b1274160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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